Cas no 1261482-85-2 (3-Methoxy-5-methylbenzamide)

3-Methoxy-5-methylbenzamide structure

3-Methoxy-5-methylbenzamide structure

Product Name:3-Methoxy-5-methylbenzamide

CAS No:1261482-85-2

Molecular Formula:C₉H₁₁NO₂

Molecular Weight:165.18914

CID:1036444

PubChem ID:71607212

3-Methoxy-5-methylbenzamide Properties

Names and Identifiers

- 3-Methoxy-5-methylbenzamide
- 1261482-85-2
- DB-331392
- DTXSID10856191
- SCHEMBL19828394
- InChIKey： AEJYWZXVUKGHSP-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H11NO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3,(H2,10,11)
- SMILES： CC1=CC(C(N)=O)=CC(OC)=C1

Computed Properties

Exact Mass: 165.078978594g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 165.078978594g/mol
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 52.3Å²

3-Methoxy-5-methylbenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A010004257-1g	3-Methoxy-5-methylbenzamide	1261482-85-2	97%	1g	$1445.30	2023-09-03
Crysdot LLC	CD12167291-5g	3-Methoxy-5-methylbenzamide	1261482-85-2	95+%	5g	$465
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1647988-1g	3-Methoxy-5-methylbenzamide	1261482-85-2	98%	1g	￥4295.00

3-Methoxy-5-methylbenzamide Related Literature

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